N-(3-(dimethylamino)propyl)-4-(ethylsulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-4-ethylsulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H24N4O5S2.ClH/c1-4-32(29,30)17-9-6-15(7-10-17)20(26)24(13-5-12-23(2)3)21-22-18-11-8-16(25(27)28)14-19(18)31-21;/h6-11,14H,4-5,12-13H2,1-3H3;1H
• InChI Key: YJTUOLGFNJMXND-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C21H25ClN4O5S2
• Molecular Weight: 513.0 g/mol

Description

N-(3-(dimethylamino)propyl)-4-(ethylsulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClN4O5S2 and its molecular weight is 513.02. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, related to the given compound, have been studied for their cardiac electrophysiological activity. These compounds have shown potency comparable to that of other selective class III agents, indicating their potential in treating arrhythmias (Morgan et al., 1990).

Corrosion Inhibition

Benzothiazole derivatives, similar to the compound , have been synthesized and evaluated for their effectiveness as corrosion inhibitors for steel in acidic environments. These studies suggest potential industrial applications in protecting metal surfaces against corrosion (Hu et al., 2016).

Antitumor Evaluation

Novel derivatives of benzothiazoles, including those with amino and dimethylamino substituents, have been synthesized and evaluated for their antitumor properties. These compounds showed cytostatic activities against various malignant human cell lines, suggesting potential therapeutic applications in cancer treatment (Racané et al., 2006).

Antimicrobial and Anticancer Potentials

4-Thiazolidinone derivatives, related to the compound of interest, have been synthesized and assessed for their antimicrobial and anticancer potentials. These studies contribute to understanding the therapeutic potential of such compounds in treating infectious diseases and cancer (Deep et al., 2016).

Microwave-Mediated Synthesis

Research on benzothiazole-based heterocycles has shown that microwave-mediated synthesis can be an efficient method for producing these compounds. Such methods can be valuable for rapid and efficient synthesis in pharmaceutical research (Darweesh et al., 2016).

Computational Studies for Drug Discovery

Computational calculations and molecular docking studies have been employed to investigate the potential of sulfonamide benzothiazole derivatives as drugs, particularly in antimalarial and antiviral (COVID-19) contexts. This highlights the role of computational methods in the early stages of drug discovery (Fahim & Ismael, 2021).

DNA Interaction Studies

Research on benzamide derivatives, closely related to the query compound, has investigated their ability to interact with DNA, specifically in terms of alkylation. Such studies are crucial in understanding the molecular mechanisms of potential anticancer agents (Prakash et al., 1991).